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Compound of Interest

Compound Name:
Methyl 5-amino-2-

hydroxybenzoate

Cat. No.: B125376 Get Quote

For Immediate Use by Laboratory Professionals: This document provides crucial safety and

logistical information for the handling and disposal of Methyl 5-amino-2-hydroxybenzoate
(CAS No. 42753-75-3). Adherence to these protocols is essential for ensuring personnel safety

and maintaining a secure laboratory environment.

Methyl 5-amino-2-hydroxybenzoate is a chemical compound utilized in various research and

development applications, particularly in the pharmaceutical and dye industries.[1] While a

valuable intermediate, it presents several health hazards that necessitate stringent safety

measures. This guide outlines the necessary personal protective equipment (PPE), step-by-

step handling and disposal procedures, and essential safety data to empower researchers to

work with this compound confidently and safely.

Hazard Profile and Personal Protective Equipment
Methyl 5-amino-2-hydroxybenzoate is classified as an irritant and is harmful if swallowed. It

is known to cause skin irritation, serious eye irritation, and may lead to an allergic skin reaction

or respiratory irritation.[2] Therefore, a comprehensive PPE strategy is the first line of defense.

Table 1: Hazard Summary and Recommended Personal Protective Equipment
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Hazard Classification GHS Hazard Statements
Recommended Personal
Protective Equipment
(PPE)

Acute Toxicity, Oral H302: Harmful if swallowed

Engineering Controls: Use in a

well-ventilated area, preferably

a chemical fume hood.

Skin Corrosion/Irritation H315: Causes skin irritation

Gloves: Chemical-resistant

gloves (e.g., Nitrile, Neoprene,

or PVC). Double gloving is

recommended. Inspect gloves

for integrity before each use.

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation

Eye Protection: Chemical

safety goggles are mandatory.

A face shield should be worn in

addition to goggles when there

is a risk of splashing.

Skin Sensitization
H317: May cause an allergic

skin reaction

Protective Clothing: A long-

sleeved laboratory coat.

Ensure cuffs are tucked into

gloves.

Specific Target Organ Toxicity
H335: May cause respiratory

irritation

Respiratory Protection: To be

used only if engineering

controls are insufficient or

during spill cleanup. A NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates is required.

While specific occupational exposure limits (OELs) for Methyl 5-amino-2-hydroxybenzoate
have not been established by major regulatory bodies, it is prudent to handle it as a particularly

hazardous substance. For aromatic amines in general, minimizing exposure is critical due to

their potential for toxicity.
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Experimental Protocols: From Receipt to Disposal
A systematic approach to handling Methyl 5-amino-2-hydroxybenzoate is crucial to mitigate

risks. The following protocols provide a step-by-step guide for safe laboratory operations.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.

The storage area should be clearly labeled with the appropriate hazard warnings.

2. Handling and Use (in a Chemical Fume Hood):

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible. Prepare all necessary equipment and reagents in advance to minimize the time

spent handling the chemical.

Weighing: As Methyl 5-amino-2-hydroxybenzoate is a powder, all weighing procedures

must be conducted within a chemical fume hood or a ventilated balance enclosure to prevent

inhalation of airborne particles.[3] Use a disposable weigh boat.

Dissolving: When preparing solutions, add the powder slowly to the solvent to avoid

splashing.

During Use: Keep the container sealed when not in use. Avoid actions that could generate

dust.

Decontamination: After handling, decontaminate the work area, including the balance and

any equipment used, with an appropriate solvent (e.g., 70% ethanol), followed by a soap and

water wash.

3. Spill Management:

Minor Spills (Solid): In a fume hood, carefully sweep up the spilled solid using a soft brush

and dustpan to avoid generating dust. Place the collected material into a labeled, sealed
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container for hazardous waste disposal. Clean the spill area with a damp cloth, followed by a

soap and water wash.

Minor Spills (Liquid): In a fume hood, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand). Place the contaminated absorbent into a labeled, sealed container for

hazardous waste disposal. Clean the spill area with a suitable solvent and then with soap

and water.

Major Spills: Evacuate the laboratory immediately and alert your institution's environmental

health and safety (EHS) department. Prevent entry to the contaminated area.

4. Disposal Plan:

All waste containing Methyl 5-amino-2-hydroxybenzoate, including empty containers,

contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical

waste.

Collect waste in a clearly labeled, sealed, and compatible container.

Do not dispose of this chemical down the drain or in general waste.[4]

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's EHS department for specific guidance.[1][4][5]

Safe Handling Workflow
The following diagram illustrates the key stages of safely handling Methyl 5-amino-2-
hydroxybenzoate in a laboratory setting.
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Caption: Workflow for the safe handling of Methyl 5-amino-2-hydroxybenzoate.
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By implementing these comprehensive safety measures, researchers can effectively manage

the risks associated with Methyl 5-amino-2-hydroxybenzoate, ensuring a safe and productive

research environment. Always prioritize safety and consult your institution's EHS department

for any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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